Cas no 120351-99-7 (2-(2-methoxy-5-methylphenoxy)ethan-1-amine)

• Product Name: 2-(2-methoxy-5-methylphenoxy)ethan-1-amine
• CAS No: 120351-99-7
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 3681633
• PubChem ID: 14245335
• Update Time: 2025-06-15

2-(2-methoxy-5-methylphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(2-methoxy-5-methylphenoxy)-
• 2-(2-Methoxy-5-methylphenoxy)ethan-1-amine
• 120351-99-7
• A1-20780
• EN300-1832041
• 2-(2-methoxy-5-methylphenoxy)ethan-1-amine

• Inchi： 1S/C10H15NO2/c1-8-3-4-9(12-2)10(7-8)13-6-5-11/h3-4,7H,5-6,11H2,1-2H3
• InChI Key： WJFTWXQKWYHCCP-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC(C)=CC=C1OC

Computed Properties

• Exact Mass: 181.110278721Da
• Monoisotopic Mass: 181.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-methoxy-5-methylphenoxy)ethan-1-amine

Comprehensive Overview of 2-(2-Methoxy-5-methylphenoxy)ethan-1-amine (CAS No. 120351-99-7)

2-(2-Methoxy-5-methylphenoxy)ethan-1-amine (CAS No. 120351-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique phenoxy-ethylamine structure, is often explored for its potential applications in drug development and material science. Its molecular formula, C₁₀H₁₅NO₂, highlights a blend of aromatic and aliphatic functionalities, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for amine-based compounds like 2-(2-methoxy-5-methylphenoxy)ethan-1-amine has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its methoxy and methyl substituents, which influence its solubility and reactivity. This compound is frequently discussed in forums and academic papers alongside keywords such as "phenoxyethylamine derivatives", "aromatic amines in drug synthesis", and "CAS 120351-99-7 applications", reflecting its relevance in modern chemistry.

One of the trending topics associated with CAS No. 120351-99-7 is its potential role in central nervous system (CNS) drug development. The compound's structural similarity to neurotransmitters has led to hypotheses about its utility in neurological research. However, rigorous studies are still underway to validate these claims. Meanwhile, industrial applications focus on its use as a building block for polymers and specialty chemicals, aligning with the growing interest in sustainable materials.

From an SEO perspective, queries like "buy 2-(2-methoxy-5-methylphenoxy)ethan-1-amine" or "synthesis of CAS 120351-99-7" are increasingly common, indicating commercial and academic demand. The compound’s stability under ambient conditions and compatibility with green chemistry principles further enhance its appeal. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to characterize its purity, a detail often sought by quality-conscious buyers.

Environmental and safety profiles of 2-(2-methoxy-5-methylphenoxy)ethan-1-amine are also critical discussion points. While it is not classified as hazardous under standard regulations, proper handling protocols are emphasized in safety data sheets (SDS). This aligns with global trends toward responsible chemical management and transparent supply chains, topics dominating industry conferences and regulatory updates.

In conclusion, CAS No. 120351-99-7 represents a compelling case study in the intersection of chemistry and innovation. Its multifaceted applications—from pharmaceuticals to advanced materials—underscore its value. As research progresses, this compound may unlock new possibilities, reinforcing the importance of targeted molecular design in addressing contemporary scientific challenges.